3-(2-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-2-oxoethyl)benzo[d]oxazol-2(3H)-one oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound appears to contain several functional groups and rings, including a benzimidazole ring, a piperidine ring, and a benzo[d]oxazol-2(3H)-one ring. These structures are often found in biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The benzimidazole and piperidine rings are likely to contribute to the rigidity of the molecule, while the oxazolone ring could potentially participate in hydrogen bonding .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the benzimidazole, piperidine, and oxazolone rings. For example, the benzimidazole ring might undergo electrophilic substitution reactions .Scientific Research Applications
- The compound’s structure suggests potential antitumor properties. Researchers have synthesized derivatives of this compound, such as 2-chloro-3-(1H-benzo[d]imidazol-2-yl)quinoline derivatives, which exhibited moderate to high inhibitory activities against various tumor cell lines, including HepG2, SK-OV-3, NCI-H460, and BEL-7404 .
- The compound can be used for the formation of C–N bonds. A versatile method involving aromatic aldehydes and o-phenylenediamine leads to the synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone. Sulfur and N,N-dimethylformamide play crucial roles in this reaction .
- Researchers have developed N-heterocyclic carbene (NHC)-catalyzed protocols for constructing substituted imidazoles. These compounds find use in pharmaceuticals, agrochemicals, and materials .
- Conjugates containing the compound’s benzimidazole core have been evaluated for antiproliferative activity. These compounds were tested against human cancer cell lines, including prostate (DU-145), lung (A549), and cervical (HeLa) .
Antitumor Agents
C–N Bond Formation
Imidazole Synthesis
Antiproliferative Activity
Mechanism of Action
Target of Action
It is known that imidazole derivatives, which are key components of this compound, are utilized in a diverse range of applications, including pharmaceuticals and agrochemicals . They are often involved in interactions with various biological targets, contributing to their wide-ranging bioactivities.
Mode of Action
Imidazole derivatives are known to interact with their targets in various ways, depending on the specific structure of the derivative and the nature of the target
Result of Action
One study suggests that similar compounds have shown antiproliferative activity on selected human cancer cell lines , indicating potential cytotoxic effects.
properties
IUPAC Name |
3-[2-[4-(benzimidazol-1-ylmethyl)piperidin-1-yl]-2-oxoethyl]-1,3-benzoxazol-2-one;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O3.C2H2O4/c27-21(14-26-19-7-3-4-8-20(19)29-22(26)28)24-11-9-16(10-12-24)13-25-15-23-17-5-1-2-6-18(17)25;3-1(4)2(5)6/h1-8,15-16H,9-14H2;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOKPPSIEISINHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CN2C=NC3=CC=CC=C32)C(=O)CN4C5=CC=CC=C5OC4=O.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-2-oxoethyl)benzo[d]oxazol-2(3H)-one oxalate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.